Cas no 25567-10-6 (Benzoic acid, methyl-)

Benzoic acid, methyl- structure
Benzoic acid, methyl- structure
Product Name:Benzoic acid, methyl-
CAS No:25567-10-6
MF:C8H8O2
MW:136.147922515869
CID:284255
PubChem ID:8373
Update Time:2025-04-19

Benzoic acid, methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, methyl-
    • toluic acid
    • MFCD00002477
    • J-003905
    • o-Toluate
    • Ortho methyl benzoic acid
    • Orthotoluic acid
    • ortho-toluic acid
    • UNII-9NR3033Y0U
    • Z104495626
    • SMR001224517
    • methylbenzoic acid
    • CHEMBL114957
    • NCGC00090891-01
    • BRN 1072103
    • 2-methyl-benzoate
    • NCGC00257640-01
    • 2-Benzoate
    • o-Toluylic acid
    • BENZOIC ACID,2-METHYL
    • o-Toluic acid, puriss., >=99.5% (T)
    • CHEBI:36632
    • HMS3039K11
    • HY-41494
    • InChI=1/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10
    • NSC-2193
    • 2-Methylbenzoic acid
    • DTXSID6026161
    • 118-90-1
    • EINECS 204-284-9
    • I889W3548N
    • AKOS000119477
    • o-ToluicAcid-13C2
    • FT-0649690
    • D77873
    • EINECS 247-107-0
    • AS-10809
    • Q3291707
    • NSC2193
    • AB-131/40195545
    • bmse000557
    • 9NR3033Y0U
    • o-Methylbenzoate
    • 2-Methyl benzoic acid
    • orthotoluate
    • O-TOLUIC ACID [MI]
    • Tox21_200086
    • NS00009693
    • O-TOLUIC ACID
    • o-Toluic acid, 99%
    • F2191-0132
    • EN300-21374
    • SCHEMBL10444025
    • o-Methylbenzoic acid
    • O-Toluylate
    • 2-methyl benzoate
    • C07215
    • 2-Benzoic acid
    • 2-Methyl-Benzoic Acid
    • Benzoic acid, 2-methyl-
    • AI3-15625
    • FT-0773535
    • AC-5963
    • CS-W020111
    • CAS-118-90-1
    • SY008811
    • 2-Toluic acid
    • 2-Methylbenzoicacid
    • T0292
    • s6217
    • SCHEMBL4152
    • NCGC00090891-02
    • 3SK
    • UNII-I889W3548N
    • DTXCID006161
    • 25567-10-6
    • MLS002152917
    • NSC 2193
    • TOLUIC ACID, O-
    • WLN: QVR B1
    • Inchi: 1S/C8H8O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H,9,10)
    • InChI Key: ZWLPBLYKEWSWPD-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 136.05244
  • Monoisotopic Mass: 136.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 2.46

Benzoic acid, methyl- Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd